4-(Methoxycarbonyl)-4-(methoxymethyl)cyclohexane-1-carboxylicacid

• Molecular Formula: C11H18O5
• Molecular Weight: 230.26 g/mol
• IUPAC Name: 4-methoxycarbonyl-4-(methoxymethyl)cyclohexane-1-carboxylic acid
• InChI: InChI=1S/C11H18O5/c1-15-7-11(10(14)16-2)5-3-8(4-6-11)9(12)13/h8H,3-7H2,1-2H3,(H,12,13)
• InChI Key: WVDZPLPBNZHRGX-UHFFFAOYSA-N
• Canonical SMILES: COCC1(CCC(CC1)C(=O)O)C(=O)OC

Description

4-(Methoxycarbonyl)-4-(methoxymethyl)cyclohexane-1-carboxylic acid is a cyclohexane derivative featuring two substituents at the 4-position: a methoxycarbonyl (ester) group and a methoxymethyl (ether) group. Its molecular formula is C₁₁H₁₈O₅, and it serves as a pharmaceutical intermediate. The compound’s ester and ether groups confer unique reactivity and stability compared to related molecules .

Biological Activity

4-(Methoxycarbonyl)-4-(methoxymethyl)cyclohexane-1-carboxylic acid, also known by its IUPAC name, is a compound that has garnered attention in the pharmaceutical field due to its potential biological activities. This article explores the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Basic Information

• Molecular Formula : C9H14O4
• Molecular Weight : 186.207 g/mol
• CAS Number : 32529-79-6
• Solubility : Slightly soluble in water (11 g/L at 25°C) .

Structural Characteristics

The compound features a cyclohexane ring with methoxycarbonyl and methoxymethyl substituents, which may influence its biological interactions. The presence of these functional groups can enhance lipophilicity and modulate the compound's pharmacokinetic profile.

Pharmacological Applications

4-(Methoxycarbonyl)-4-(methoxymethyl)cyclohexane-1-carboxylic acid is primarily utilized as a pharmaceutical intermediate. Its derivatives are explored for various therapeutic applications, particularly in drug development aimed at treating metabolic disorders and certain types of cancer .

The biological activity of this compound is hypothesized to involve:

• Inhibition of Enzymatic Pathways : Compounds with similar structures have been shown to inhibit specific enzymes involved in metabolic pathways, potentially leading to altered cellular metabolism.
• Antiproliferative Effects : Initial studies suggest that derivatives may exhibit antiproliferative properties against certain cancer cell lines, indicating potential as an anti-cancer agent .

Case Studies and Research Findings

• Anticancer Activity : A study investigated the effects of various methoxycarbonyl derivatives on cancer cell lines. The results indicated that some derivatives exhibited significant growth inhibition in breast and colon cancer cells, suggesting a potential role in cancer therapy .
• Metabolic Modulation : Research has shown that compounds similar to 4-(Methoxycarbonyl)-4-(methoxymethyl)cyclohexane-1-carboxylic acid can modulate metabolic pathways linked to obesity and diabetes. These compounds may enhance insulin sensitivity or alter lipid metabolism in preclinical models .
• Toxicological Profile : Safety assessments indicate that while the compound has promising therapeutic potential, it also poses risks such as skin and eye irritation upon exposure. Further studies are needed to evaluate long-term toxicity and safety profiles .

Summary of Biological Activities

Activity Type	Observed Effect	Reference
Anticancer Activity	Inhibition of cell growth
Metabolic Modulation	Enhanced insulin sensitivity
Toxicity	Skin and eye irritation

Property	Value
Molecular Formula	C9H14O4
Molecular Weight	186.207 g/mol
Solubility	Slightly soluble (11 g/L)
CAS Number	32529-79-6

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Position and Functional Group Variations

a) 4-(Methoxycarbonyl)cyclohexane-1-carboxylic Acid (CAS 32529-79-6)

• Molecular Formula : C₉H₁₄O₄
• Substituents : Single 4-methoxycarbonyl group.
• Solubility : 11 g/L in water at 25°C .
• Applications : Used as a pharmaceutical intermediate.
• Key Difference : The absence of the methoxymethyl group reduces steric hindrance and may increase water solubility compared to the target compound.

b) 4-Hydroxycyclohexane-1-carboxylic Acid

• Molecular Formula : C₇H₁₂O₃
• Substituents : 4-hydroxy group.
• Properties : Higher water solubility due to the polar hydroxy group; used in urinary organic acid analysis .

c) Ethyl 4-((naphthalene-2-sulfonamido)methyl)cyclohexanecarboxylate

• Molecular Formula: C₂₂H₂₅NO₅S
• Substituents : Sulfonamide and ester groups.
• Applications : Studied for anticancer activity via topological index modeling .

Steric and Electronic Effects

• Methoxymethyl vs.
• Ester vs. Carboxylic Acid : The methoxycarbonyl group in the target compound is less acidic than a free carboxylic acid (e.g., 4-hydroxycyclohexane-1-carboxylic acid ), affecting its reactivity in hydrolysis or coupling reactions .

Physicochemical Properties and Stability

Table 1: Comparative Analysis of Key Properties

Compound Name	Molecular Formula	Substituents	Solubility (Water)	Stability Notes
Target Compound	C₁₁H₁₈O₅	4-Methoxycarbonyl, 4-Methoxymethyl	Not reported	Stable under non-acidic conditions
4-(Methoxycarbonyl)cyclohexane-1-carboxylic acid	C₉H₁₄O₄	4-Methoxycarbonyl	11 g/L	Prone to ester hydrolysis
4-Hydroxycyclohexane-1-carboxylic acid	C₇H₁₂O₃	4-Hydroxy	High	Acidic; forms salts readily
Ethyl 4-((naphthalene-2-sulfonamido)methyl)cyclohexanecarboxylate	C₂₂H₂₅NO₅S	Sulfonamide, Ester	Low	Thermal stability due to aromaticity

Q & A

Q. What are the optimal synthetic routes for preparing 4-(Methoxycarbonyl)-4-(methoxymethyl)cyclohexane-1-carboxylic acid?

The synthesis of this compound typically involves multi-step strategies due to its dual functional groups (methoxycarbonyl and carboxylic acid). A plausible route includes:

• Step 1 : Cyclohexane ring functionalization via Diels-Alder reactions or catalytic hydrogenation to introduce substituents.
• Step 2 : Esterification of the carboxylic acid group using methanol and a catalytic acid (e.g., H₂SO₄) to form the methoxycarbonyl group .
• Step 3 : Methoxymethyl group introduction via nucleophilic substitution or oxidation-reduction sequences (e.g., using methoxymethyl chloride in the presence of a base).
• Step 4 : Final purification via recrystallization or column chromatography to isolate the target compound .
  Key considerations: Reaction temperature control (<60°C) and inert atmosphere (N₂/Ar) to prevent ester hydrolysis .

Q. How can spectroscopic techniques be employed to confirm the structure of this compound?

• ¹H/¹³C NMR : Identify methoxycarbonyl (δ ~3.7–3.9 ppm for -OCH₃) and methoxymethyl (δ ~3.3–3.5 ppm for -CH₂-O-) groups. Cyclohexane ring protons appear as multiplet signals (δ ~1.2–2.5 ppm) .
• IR Spectroscopy : Confirm ester C=O stretch (~1720–1740 cm⁻¹) and carboxylic acid O-H stretch (~2500–3300 cm⁻¹, broad) .
• Mass Spectrometry (MS) : Molecular ion peak at m/z corresponding to C₁₁H₁₆O₅ (exact mass: 228.1 g/mol) .

Q. What purification methods are effective for isolating this compound from reaction mixtures?

• Recrystallization : Use ethanol/water mixtures to exploit solubility differences between the product and byproducts .
• Column Chromatography : Employ silica gel with ethyl acetate/hexane gradients (e.g., 20–50% EtOAc) for separation .
• Acid-Base Extraction : Utilize the carboxylic acid’s pH-dependent solubility (e.g., aqueous NaHCO₃ for acid extraction) .

Advanced Research Questions

Q. How can researchers address low yields caused by steric hindrance during methoxymethyl group introduction?

Steric hindrance from the cyclohexane ring may impede substitution reactions. Mitigation strategies include:

• Catalytic Methods : Use phase-transfer catalysts (e.g., tetrabutylammonium bromide) to enhance reaction efficiency .
• Solvent Optimization : Polar aprotic solvents (e.g., DMF or DMSO) improve reagent solubility and reaction kinetics .
• Temperature Gradients : Gradual heating (40–60°C) reduces side reactions while maintaining reactivity .

Q. What computational approaches predict the compound’s reactivity in ester hydrolysis or decarboxylation?

• DFT Calculations : Model transition states for hydrolysis using software like Gaussian or ORCA. Focus on the ester group’s electrophilicity and carboxylate stabilization .
• Molecular Dynamics (MD) : Simulate solvent effects (e.g., water vs. THF) on decarboxylation rates .
• pKa Estimation : Tools like MarvinSketch predict carboxylic acid pKa (~4–5) to guide stability studies in aqueous media .

Q. How does the compound’s stability vary under different storage conditions?

• Thermal Stability : Decomposition occurs above 80°C, evidenced by TGA-DSC studies. Store at 2–8°C in amber vials .
• Light Sensitivity : UV-Vis studies show degradation under prolonged UV exposure; use light-resistant containers .
• pH Sensitivity : Carboxylic acid protonation/deprotonation affects solubility. Stable in neutral buffers (pH 6–8) .

Q. What role does this compound play as an intermediate in drug discovery?

• Peptide Mimetics : The cyclohexane backbone mimics peptide turn structures, aiding in protease inhibitor design .
• Prodrug Synthesis : Methoxycarbonyl groups enhance lipophilicity for cell membrane penetration, later hydrolyzed in vivo to active carboxylic acids .
• Metal-Organic Frameworks (MOFs) : Carboxylic acid groups coordinate with metal ions (e.g., Zn²⁺) to construct porous materials for drug delivery .